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Compound of Interest

Compound Name: MG 149

Cat. No.: B609011

For Researchers, Scientists, and Drug Development Professionals

Introduction

MG-149 is a selective inhibitor of the lysine acetyltransferase KAT5 (also known as Tip60), a
key enzyme involved in chromatin remodeling, DNA damage repair, and transcriptional
regulation. Emerging research indicates that MG-149 possesses anti-proliferative and pro-
apoptotic properties in various cancer cell lines, making it a compound of interest in cancer
drug discovery and development. These application notes provide detailed protocols for
assessing the effects of MG-149 on cell viability and apoptosis using standard colorimetric and
fluorescence-based assays.

Data Presentation

The following tables summarize the effective concentrations and IC50 values of MG-149 in
different cancer cell lines, providing a valuable reference for designing cell-based assays.
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. MG-149 Incubation Observed
Cell Line Assay Type . .
Concentration Time Effect

NCI-H226 Apoptosis Increased

_ 2.5 uM, 5 uM 24, 48 hours _
(Mesothelioma) (FACS) apoptosis

, Attenuation of
H9c2 Apoptosis - 24 hours (pre- o
_ Not specified radiation-induced
(Cardiomyoblast)  (Western) treatment) )
apoptosis

Cell Line IC50 (pM)
Biochemical Assay (Tip60) 74
MCF-7 (Breast Cancer) 864
A549 (Lung Cancer) 82+4
B16 (Melanoma) 71+4
NIH 3T3 (Normal Fibroblast) 116 £5

Experimental Protocols
MTT Cell Viability Assay

This protocol outlines the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) assay to determine the effect of MG-149 on cell viability. Metabolically active cells
reduce the yellow MTT to purple formazan crystals, and the amount of formazan is proportional
to the number of viable cells.

Materials:

MG-149 (stock solution in DMSO)

MTT solution (5 mg/mL in PBS)

Cell culture medium

96-well plates
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e Spectrophotometer (plate reader)

e Solubilization solution (e.g., DMSO or 0.01 M HCI in 10% SDS)

Procedure:

o Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 pL
of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with
5% CO2 to allow for cell attachment.

o MG-149 Treatment: Prepare serial dilutions of MG-149 in culture medium. A suggested
starting range is 1 pM to 100 pM. Remove the old medium from the wells and add 100 pL of
the medium containing the different concentrations of MG-149. Include a vehicle control
(DMSO) and a no-treatment control.

 Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at
37°C and 5% CO2.

o MTT Addition: After the incubation period, add 10 pL of MTT solution (5 mg/mL) to each well.
 To cite this document: BenchChem. [Application Notes and Protocols for Cell Viability Assays

with MG-149 Treatment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609011#cell-viability-assay-with-mg-149-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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